Cas no 97404-05-2 (disodium 4-[[2,4-dihydroxy-3,5-bis(phenylazo)phenyl]azo]-5-hydroxynaphthalene-2,7-disulphonate)

• Product Name: disodium 4-[[2,4-dihydroxy-3,5-bis(phenylazo)phenyl]azo]-5-hydroxynaphthalene-2,7-disulphonate
• CAS No: 97404-05-2
• MF: C₂₈H₁₈N₆Na₂O₉S₂
• MW: 692.586864948273
• CID: 1002163
• Update Time: 2023-11-18

disodium 4-[[2,4-dihydroxy-3,5-bis(phenylazo)phenyl]azo]-5-hydroxynaphthalene-2,7-disulphonate Chemical and Physical Properties

Names and Identifiers

• disodium 4-[[2,4-dihydroxy-3,5-bis(phenylazo)phenyl]azo]-5-hydroxynaphthalene-2,7-disulphonate
• Disodium 4-((2,4-dihydroxy-3,5-bis(phenylazo)phenyl)azo)-5-hydroxynaphthalene-2,7-disulphonate
• DISODIUM 4-[[2,4-DIHYDROXY-3,5-BIS(PHENYLAZO)PHENYL]AZO]-5-HYDROXYNAPHTHALENE-2,7-DISULFONATE
• CID 135854046
• 4-[[4,6-dioxo-3,5-bis(phenylhydrazinylidene)cyclohexen-1-yl]diazenyl]-5-hydroxynaphthalene-2,7-disulfonate
• 4-[[2,4-Dihydroxy-3,5-bis(phenylazo)phenyl]azo]-5-hydroxy-2,7-naphthalenedisulfonic acid disodium salt

• Inchi： 1S/C28H20N6O9S2.2Na/c35-24-14-20(45(41,42)43)12-16-11-19(44(38,39)40)13-21(25(16)24)31-33-23-15-22(32-29-17-7-3-1-4-8-17)27(36)26(28(23)37)34-30-18-9-5-2-6-10-18;;/h1-15,35-37H,(H,38,39,40)(H,41,42,43);;/q;2*+1/p-2/b32-29+,33-31+,34-30+;;
• InChI Key： XNIGBSIBNLHRCG-FPLVZXRMSA-L
• SMILES： S(C1=CC(=C2C(=CC(=CC2=C1)S(=O)(=O)[O-])O)/N=N/C1C=C(C(=C(C=1O)/N=N/C1C=CC=CC=1)O)/N=N/C1C=CC=CC=1)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 692.037207
• Monoisotopic Mass: 692.037207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 47
• Rotatable Bond Count: 6
• Complexity: 1270
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 266

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C